1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)benzene
Overview
Description
1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)benzene, also known as 1,1-difluoro-2-propyne, is an organic compound that has a wide range of applications in organic chemistry. It is a colorless and volatile liquid that has a sweet smell and a boiling point of 31°C. 1,1-difluoro-2-propyne is a highly reactive compound and can form a variety of derivatives. It is used in the synthesis of a number of organic compounds, including pharmaceuticals, polymers, and dyes.
Scientific Research Applications
Molecular Structure and Crystal Formation
- The compound 3-Methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde, closely related to 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)benzene, demonstrates significant inclination between its prop-2-yn-1-yl group and the benzene ring, impacting its molecular structure and crystal formation. This compound forms inversion dimers and sheets in crystal, contributing to our understanding of how similar compounds may behave in solid-state forms (Tamilarasu & Balasubramanian, 2016).
Anion Transport Efficiency
- A study on 1,3-Bis(benzimidazol-2-yl)benzene derivatives, which are structurally analogous to this compound, revealed that substituents like trifluoromethyl can significantly enhance anion transport activity. This highlights the potential of trifluoromethyl-substituted compounds in facilitating anion exchange processes, which could be relevant for similar structures (Peng et al., 2016).
Electrochemical Behavior and Chemiluminescence
- Research on compounds like 1,3,5-Tri(anthracen-10-yl)-benzene-centered Starburst Oligofluorenes, which share structural similarities with this compound, shows varied electrochemical behaviors based on their structural components. These studies are crucial for understanding how different substituents affect the electrochemical properties and chemiluminescence of related compounds (Qi et al., 2016).
Catalytic Oxidation in Synthesis
- In the study of Pt- and Au-catalyzed oxidative cyclization of 2-ethenyl-1-(prop-2'-yn-1'-ol)benzenes, researchers found that substituents similar to trifluoromethyl enhance the efficiency of cyclization, highlighting the importance of such groups in catalytic processes involving related structures (Taduri et al., 2007).
Synthesis and Characterization of New Compounds
- The synthesis and characterization of new heterocyclic systems involving compounds like 4-allyl-2-methoxy-1-(prop-2-yn-1-yloxy)benzene provide insights into the chemical behavior and potential applications of similar structures, such as this compound in various fields, including pharmaceuticals and materials science (Taia et al., 2020).
properties
IUPAC Name |
1-prop-2-ynyl-3-(trifluoromethyl)benzene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3/c1-2-4-8-5-3-6-9(7-8)10(11,12)13/h1,3,5-7H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAARVZWFWSEJOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC1=CC(=CC=C1)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.